Cas no 913836-08-5 (2-Chloro-4-methyl-5-pyridineboronic acid)

2-Chloro-4-methyl-5-pyridineboronic acid is a versatile boronic acid derivative used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its chloro and methyl substituents enhance reactivity and selectivity in forming biaryl compounds. The compound is valuable in pharmaceutical and agrochemical synthesis, offering stability and compatibility with diverse reaction conditions.
2-Chloro-4-methyl-5-pyridineboronic acid structure
913836-08-5 structure
Product Name:2-Chloro-4-methyl-5-pyridineboronic acid
CAS No:913836-08-5
MF:C6H7BClNO2
MW:171.389280557632
MDL:MFCD07368882
CID:69461
PubChem ID:44119169
Update Time:2025-06-17

2-Chloro-4-methyl-5-pyridineboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-methyl-5-pyridineboronic acid
    • 2-Chloro-4-picoline-5-boronic acid
    • 6-Chloro-4-methylpyridine-3-boronic acid
    • 2-Chloro-4-methylpyridine-5-boronic acid
    • (6-chloro-4-methylpyridin-3-yl)boronic acid
    • B-(6-Chloro-4-methyl-3-pyridinyl)boronic acid (ACI)
    • Boronic acid, (6-chloro-4-methyl-3-pyridinyl)- (9CI)
    • (2-Chloro-4-methyl-pyridin-5-yl)boronic acid
    • J-501662
    • SY022317
    • 6-chloro-4-methylpyridine-3-boronic acid 98%
    • AKOS006220666
    • AC-6989
    • CS-W017649
    • PS-9517
    • 6-chloro-4-methylpyridin-3-ylboronic acid
    • 6-CHLORO-4-METHYLPYRIDIN-3-YL-3-BORONIC ACID
    • 2-chloro-4-methyl-pyridine-5-boronic acid
    • DTXSID50657068
    • HMDMMWUUIMJRAQ-UHFFFAOYSA-N
    • 2-Chloro-4-picoline-5-boronicacid
    • 6-CHLORO-4-METHYL-3-PYRIDINEBORONIC ACID
    • DB-006060
    • BL001440
    • EN300-317151
    • SCHEMBL1459842
    • AB32142
    • 913836-08-5
    • MFCD07368882
    • (6-CHLORO-4-METHYL-3-PYRIDYL)BORONIC ACID
    • MDL： MFCD07368882
    • Inchi： 1S/C6H7BClNO2/c1-4-2-6(8)9-3-5(4)7(10)11/h2-3,10-11H,1H3
    • InChI Key： HMDMMWUUIMJRAQ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C)C(B(O)O)=CN=1

Computed Properties

  • Exact Mass: 171.02600
  • Monoisotopic Mass: 171.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.4A^2

Experimental Properties

  • Density: 1.347
  • Melting Point: 105-107
  • Boiling Point: 359.2℃ at 760 mmHg
  • Flash Point: 171.02°C
  • Refractive Index: 1.55
  • PSA: 53.35000
  • LogP: -0.27680

2-Chloro-4-methyl-5-pyridineboronic acid Security Information

2-Chloro-4-methyl-5-pyridineboronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-4-methyl-5-pyridineboronic acid Pricemore >>

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